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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541

An In-depth Technical Guide to the Chemical Properties of Calcium Nonanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of calcium
nonanoate, also known by its synonym calcium pelargonate. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on delivering
precise data and established experimental methodologies.

Core Chemical and Physical Properties

Calcium nonanoate is the calcium salt of nonanoic acid. It consists of a calcium cation bonded
to two nonanoate anions.

Quantitative Data Summary

The following table summarizes the key quantitative properties of calcium nonanoate.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b13772541?utm_src=pdf-interest
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Citations
Molecular Formula C18H34Ca04 [1112]
Molecular Weight 354.538 g/mol [1][2]
Melting Point 216 °C (may decompose) [11[3]

Insoluble in water; Soluble in
polar organic solvents (e.g.,
alcohols, ethers), chloroform,
Solubility and DMSO. Limited solubility [3114]
in acetone and insoluble in
benzene (inferred from calcium

decanoate).

CAS Number 29813-38-5 [2][5]I6]

Synthesis and Reactivity
Synthesis

Calcium nonanoate is typically synthesized through a neutralization reaction between
nonanoic acid and a calcium base, or via a double displacement reaction.

Experimental Protocol: Synthesis of Calcium Nonanoate via Neutralization

+ Reactant Preparation: Dissolve nonanoic acid in a suitable solvent, such as ethanol. In a
separate vessel, create a suspension of calcium hydroxide in the same solvent.

¢ Reaction: Slowly add the nonanoic acid solution to the calcium hydroxide suspension while
stirring continuously. The reaction is typically carried out at an elevated temperature (e.g.,
reflux) to ensure completion. The stoichiometry requires a 2:1 molar ratio of nonanoic acid to
calcium hydroxide.

o Precipitation and Isolation: As the reaction proceeds, calcium nonanoate will precipitate out
of the solution. After the reaction is complete, the mixture is cooled to room temperature to
maximize precipitation.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=15585
https://www.chemsrc.com/en/cas/29813-38-5_1627542.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=15585
https://www.chemsrc.com/en/cas/29813-38-5_1627542.html
https://chemister.ru/Databases/Chemdatabase/properties-en.php?dbid=1&id=15585
https://www.smolecule.com/products/s522509
https://www.smolecule.com/products/s522509
https://www.chembk.com/en/chem/calcium%20decanoate
https://www.chemsrc.com/en/cas/29813-38-5_1627542.html
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/254615
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0926968.htm
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/product/b13772541?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13772541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

 Purification: The precipitate is collected by filtration and washed with the solvent to remove

any unreacted starting materials.

» Drying: The purified calcium nonanoate is then dried in an oven at a controlled temperature

to remove any residual solvent.

A generalized workflow for the synthesis of calcium salts of fatty acids is depicted below.
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General Synthesis Workflow for Calcium Carboxylates
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Caption: General workflow for the synthesis of calcium carboxylates.
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Reactivity and Decomposition

Calcium nonanoate is a stable compound under standard conditions.[7] At elevated
temperatures, it undergoes thermal decomposition. The primary decomposition products are a
ketone (in this case, 9-heptadecanone) and calcium carbonate. This is a common
decomposition pathway for calcium salts of carboxylic acids.[8]

Experimental Protocol: Thermal Decomposition Analysis

 Instrumentation: A thermogravimetric analyzer (TGA) coupled with a differential scanning
calorimeter (DSC) is used to study the thermal decomposition.

o Sample Preparation: A small, accurately weighed sample of calcium nonanoate is placed in
an inert crucible (e.g., alumina).

e Analysis Conditions: The sample is heated at a constant rate (e.g., 10 °C/min) under a
controlled atmosphere (e.g., nitrogen or air).

o Data Acquisition: The weight loss of the sample (TGA) and the heat flow (DSC) are recorded
as a function of temperature.

e Product Analysis: The gaseous decomposition products can be analyzed using a coupled
mass spectrometer or Fourier-transform infrared spectrometer. The solid residue can be
analyzed by techniques such as X-ray diffraction to confirm the presence of calcium
carbonate.

The logical pathway for the thermal decomposition of calcium nonanoate is illustrated below.
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Thermal Decomposition Pathway of Calcium Nonanoate
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Caption: Thermal decomposition pathway of calcium nonanoate.

Safety and Handling

While specific safety data for calcium nonanoate is limited, information from related calcium
carboxylates suggests that it should be handled with care. It may cause skin and eye irritation
upon contact. Standard laboratory safety protocols, including the use of personal protective
equipment such as gloves and safety glasses, are recommended. Store in a cool, dry, and well-
ventilated area away from strong acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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